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Compound of Interest

Compound Name: 2-Bromo-4,6-dichlorophenol

CAS No.: 4524-77-0

Cat. No.: B181030

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Bromo-4,6-dichlorophenol
(CAS No: 4524-77-0), a halogenated aromatic compound. It details the molecule's structure,

physicochemical properties, proposed synthesis, and analytical methodologies. The information

is intended to support research and development activities where this compound may be used

as a chemical intermediate or studied as a compound of interest.

Molecular Structure and Identification
2-Bromo-4,6-dichlorophenol is a phenol molecule substituted with one bromine and two

chlorine atoms on the benzene ring. The bromine atom is located at position 2, and the chlorine

atoms are at positions 4 and 6, relative to the hydroxyl group.

Chemical Structure:

Caption: 2D Chemical Structure of 2-Bromo-4,6-dichlorophenol.

Table 1: Compound Identification
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Identifier Value Reference

IUPAC Name
2-Bromo-4,6-
dichlorophenol

[1]

CAS Number 4524-77-0 [1]

Molecular Formula C₆H₃BrCl₂O [1]

Molecular Weight 241.90 g/mol [2][3]

InChI
InChI=1S/C6H3BrCl2O/c7-4-1-

3(8)2-5(9)6(4)10/h1-2,10H
[1]

InChIKey
FRPHJINKMDMSPH-

UHFFFAOYSA-N
[1]

| SMILES | C1=C(C=C(C(=C1Cl)O)Br)Cl |[4] |

Physicochemical Properties
The compound is a solid at room temperature and exhibits solubility characteristics typical of

halogenated phenols.[5][6] A summary of its key physical and chemical properties is presented

below.

Table 2: Physicochemical Data for 2-Bromo-4,6-dichlorophenol
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Property Value Unit Reference

Physical State Solid - [6]

Appearance

Off-white to pale

brown crystalline

compound

- [6]

Melting Point 68 °C [2][6]

Boiling Point 239.6 (at 760 mmHg) °C [7]

280 °C [6]

220.05 (at 0.267 bar) °C [8]

Density 1.95 g/cm³ [6]

Water Solubility Moderately soluble - [6]

Organic Solvent

Solubility

Soluble in ethanol and

acetone
- [6]

| Predicted XlogP | 3.8 | - |[4] |

Spectroscopic Data
Experimental spectroscopic data for 2-Bromo-4,6-dichlorophenol is not widely available in

public databases. The information below is based on predicted data. Researchers are advised

to acquire experimental data for definitive structural confirmation.

Table 3: Predicted Mass Spectrometry Data

Adduct Predicted m/z

[M]⁺ 239.87389

[M+H]⁺ 240.88172

[M-H]⁻ 238.86716

[M+Na]⁺ 262.86366
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Data sourced from PubChem Predicted Properties.[4]

Experimental Protocols
Proposed Synthesis Protocol: Electrophilic Bromination
A definitive, published protocol for the synthesis of 2-Bromo-4,6-dichlorophenol is not readily

available. However, a plausible route is the direct electrophilic bromination of 2,4-

dichlorophenol. This proposed method is based on standard procedures for the halogenation of

activated aromatic rings.

Reaction Scheme: 2,4-Dichlorophenol + Br₂ → 2-Bromo-4,6-dichlorophenol + HBr

Materials and Equipment:

2,4-Dichlorophenol

Liquid Bromine (Br₂)

Solvent (e.g., Dichloromethane or Glacial Acetic Acid)

Three-necked round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Apparatus for column chromatography (Silica gel)

Procedure:

Reaction Setup: In a three-necked flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 2,4-dichlorophenol (1.0 eq) in the chosen solvent under an inert atmosphere.

Cool the solution to 0-5°C using an ice bath.
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Bromination: Prepare a solution of liquid bromine (1.0-1.1 eq) in the same solvent. Add the

bromine solution dropwise to the stirred phenol solution over 1-2 hours, maintaining the

temperature below 10°C.

Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)

until the starting material is consumed.

Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate

to consume excess bromine. Separate the organic layer, wash with brine, and dry over

anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. Purify

the crude product by silica gel column chromatography to yield pure 2-Bromo-4,6-
dichlorophenol.

Safety Note: Bromine is highly toxic and corrosive. This procedure must be performed in a well-

ventilated fume hood with appropriate personal protective equipment (PPE).
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Caption: Proposed workflow for the synthesis of 2-Bromo-4,6-dichlorophenol.
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Analytical Protocol: HPLC and GC-MS
The quantification and identification of 2-Bromo-4,6-dichlorophenol in various matrices can

be achieved using standard chromatographic techniques.

4.2.1 High-Performance Liquid Chromatography (HPLC)

An established reverse-phase HPLC method can be used for the analysis of 2-Bromo-4,6-
dichlorophenol.[9]

Column: Newcrom R1 or equivalent C18 column.[9]

Mobile Phase: A mixture of acetonitrile (MeCN) and water.[9] An acidic modifier like

phosphoric acid or formic acid (for MS compatibility) can be added to improve peak shape.[9]

Detection: UV detector, with wavelength set based on the UV absorbance maximum of the

analyte.

Quantification: External standard calibration curve method using a certified reference

standard of 2-Bromo-4,6-dichlorophenol.

4.2.2 Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the analysis of volatile and semi-volatile

halogenated phenols.

Sample Preparation: Liquid-liquid extraction or solid-phase extraction (SPE) may be required

to isolate the analyte from the sample matrix. Derivatization (e.g., acetylation or methylation)

can be performed to improve chromatographic performance, though it is not always

necessary.

GC Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-

methylpolysiloxane (e.g., HP-5MS), is typically suitable.[10]

Oven Program: A temperature gradient program is used to separate the analyte from other

matrix components. An example program might start at 60°C and ramp up to 280°C.

Ionization: Electron Ionization (EI) at 70 eV.
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MS Detection: The mass spectrometer can be operated in full scan mode for identification or

Selected Ion Monitoring (SIM) mode for enhanced sensitivity and quantitative analysis,

monitoring characteristic ions from the analyte's mass spectrum.
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Caption: General experimental workflow for the analysis of 2-Bromo-4,6-dichlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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